Cas no 1279866-58-8 (Tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride)

• Product Name: Tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride
• CAS No: 1279866-58-8
• MF: C₁₄H₂₇ClN₂O₂
• MW: 290.829383134842
• MDL: MFCD22209368
• CID: 842870
• PubChem ID: 71464197
• Update Time: 2025-05-19

Tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride
• 2,​9-​Diazaspiro[5.5]​undecane-​9-​carboxylicacid,1,​1-​dimethylethylester,hydrochloride
• 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride
• tert butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hcl
• TERT-BUTYL 2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLATE HCL
• AK126794
• 2,9-Diazaspiro[5.5]undecane-9-carboxylicacid,1,1-dimethylethylester,hydrochloride
• LPRFEBCQOPCLMH-UHFFFAOYSA-N
• AMSP00035
• AM86057
• OR315438
• AB0079713
• AX8247936
• CS-0037168
• tert-butyl 4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride
• DA-46457
• tert-Butyl2,9-diazaspiro[5.5]undecane-9-carboxylatehydrochloride
• 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate;hydrochloride
• DTXSID10855967
• tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate--hydrogen chloride (1/1)
• SCHEMBL15378006
• AKOS016012896
• tert-butyl2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride
• 1279866-58-8
• SB43177
• 9-Boc-2,9-diazaspiro[5.5]undecane Hydrochloride
• tert-Butyl 2,9-diazaspiro[5_5]undecane-9-carboxylate hydrochloride
• MFCD22209368
• tert-Butyl 2,9-diazaspiro[5,5]undecane-9-carboxylate hydrochloride
• SY113690
• DS-5305
• Tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride

• MDL： MFCD22209368
• Inchi： 1S/C14H26N2O2.ClH/c1-13(2,3)18-12(17)16-9-6-14(7-10-16)5-4-8-15-11-14;/h15H,4-11H2,1-3H3;1H
• InChI Key： LPRFEBCQOPCLMH-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC2(CNCCC2)CC1)=O

Computed Properties

• Exact Mass: 290.1761058g/mol
• Monoisotopic Mass: 290.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride

Tert-Butyl 2,9-Diazaspiro[5.5]Undecane-9-Carboxylate Hydrochloride: A Comprehensive Overview

Tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride (CAS No. 1279866-58-8) is a unique organic compound with a complex spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro[5.5]undecane core of this molecule is a fused bicyclic system with two five-membered rings connected at a single atom, creating a rigid and stable framework. The presence of the tert-butyl group and the carboxylate hydrochloride moiety further enhances the functional diversity of this compound.

Recent studies have highlighted the potential of spiro compounds in various fields, including drug discovery and materials science. The tert-butyl group in this molecule serves as a bulky substituent, which can influence the steric properties of the compound, making it suitable for applications where spatial hindrance is desired. The carboxylate hydrochloride group introduces ionizable properties, which can be advantageous in pH-sensitive environments or for applications requiring ion exchange capabilities.

One of the most intriguing aspects of tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride is its potential as a building block in organic synthesis. Researchers have explored its use in constructing bioactive molecules with complex architectures. For instance, the spirocyclic core can serve as a scaffold for attaching various functional groups, enabling the creation of diverse pharmacophores with tailored activities.

Moreover, the hydrochloride form of this compound suggests its utility in pharmaceutical applications where salt formation is necessary for improving solubility or stability. Recent advancements in medicinal chemistry have emphasized the importance of salt selection in drug development, and this compound's hydrochloride form aligns with these trends.

In terms of synthesis, tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride can be prepared through a variety of methods, including ring-closing metathesis and other cyclization techniques. These methods allow for precise control over the stereochemistry and regiochemistry of the product, ensuring high-quality synthesis.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound thoroughly. These analyses have provided insights into its molecular structure and stability under various conditions.

In conclusion, tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride (CAS No. 1279866-58-8) represents a versatile and intriguing compound with applications spanning organic synthesis, drug discovery, and materials science. Its unique spirocyclic structure and functional groups make it a valuable tool for researchers seeking to develop innovative chemical entities.